6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 6-tert-butyl-2-[(2-phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H26N2O3S/c1-21(2,3)13-9-10-15-16(11-13)27-20(18(15)19(22)25)23-17(24)12-26-14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3,(H2,22,25)(H,23,24)
• InChI Key: YHOXAQBCXQITOA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)COC3=CC=CC=C3

Description

6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is a benzothiophene derivative and belongs to the class of drugs known as selective estrogen receptor modulators (SERMs). In

Scientific Research Applications

6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential applications in the treatment of breast cancer. The compound acts as a selective estrogen receptor modulator (SERM) and has been shown to have anti-estrogenic effects on breast cancer cells. In addition, the compound has also been studied for its potential applications in the treatment of osteoporosis, as it has been shown to increase bone density in animal models.

Mechanism of Action

The mechanism of action of 6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves its interaction with estrogen receptors. The compound acts as a selective estrogen receptor modulator (SERM) and has both estrogenic and anti-estrogenic effects on different tissues. In breast tissue, the compound acts as an anti-estrogen and blocks the effects of estrogen on breast cancer cells. In bone tissue, the compound acts as an estrogen and stimulates bone growth and increases bone density.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have been extensively studied. The compound has been shown to have anti-estrogenic effects on breast cancer cells, which makes it a potential candidate for the treatment of breast cancer. In addition, the compound has also been shown to increase bone density in animal models, which makes it a potential candidate for the treatment of osteoporosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. In addition, the compound has been extensively studied, which means that there is a wealth of information available on its properties and potential applications.
One of the limitations of using 6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is that it is a relatively new compound, which means that there may be gaps in our understanding of its properties and potential applications. In addition, the compound may have potential side effects that have not yet been fully explored.

Future Directions

There are several future directions for research on 6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of research could be to further explore the potential applications of the compound in the treatment of breast cancer and osteoporosis. Another area of research could be to explore the potential side effects of the compound and to develop strategies to mitigate these side effects. Finally, future research could also focus on the synthesis of analogs of 6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide with improved properties and potential applications.
Conclusion
In conclusion, 6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic compound that has potential applications in the field of medicine. The compound acts as a selective estrogen receptor modulator (SERM) and has been extensively studied for its potential applications in the treatment of breast cancer and osteoporosis. The compound has both estrogenic and anti-estrogenic effects on different tissues and has been shown to have anti-estrogenic effects on breast cancer cells and to increase bone density in animal models. While there are limitations to using the compound in lab experiments, there are also several future directions for research on the compound, including exploring its potential applications in the treatment of breast cancer and osteoporosis, exploring its potential side effects, and synthesizing analogs with improved properties and potential applications.

Synthesis Methods

The synthesis of 6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a series of chemical reactions. The starting material for the synthesis is tert-butyl 4-(bromomethyl)benzoate, which is reacted with 2-mercapto-5-methyl-1-benzothiophene to obtain tert-butyl 4-(5-methyl-2-benzothiophenylthio)methylbenzoate. This intermediate is then reacted with phenoxyacetic acid to obtain tert-butyl 4-(5-methyl-2-benzothiophenylthio)methyl-2-phenoxyacetate. Finally, the compound is deprotected using trifluoroacetic acid to obtain 6-Tert-butyl-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide.